Cas no 78524-74-0 (Hexanoic acid,5-amino-6-hydroxy-4-oxo-)

• Product Name: Hexanoic acid,5-amino-6-hydroxy-4-oxo-
• CAS No: 78524-74-0
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 572550
• PubChem ID: 174149
• Update Time: 2025-04-19

Hexanoic acid,5-amino-6-hydroxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,5-amino-6-hydroxy-4-oxo-
• 4-keto-5-amino-6-hydroxyhexanoic acid
• 5-amino-6-hydroxy-4-oxohexanoic acid
• DTXSID80999822
• Hexanoic acid, 5-amino-6-hydroxy-4-oxo-
• KA-6-Hha
• 78524-74-0
• SCHEMBL16431298

• Inchi： 1S/C6H11NO4/c7-4(3-8)5(9)1-2-6(10)11/h4,8H,1-3,7H2,(H,10,11)
• InChI Key： PLPRTZMQOHOKQU-UHFFFAOYSA-N
• SMILES： OCC(C(CCC(=O)O)=O)N

Computed Properties

• Exact Mass: 161.06880783g/mol
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives